CID 78062227

• Molecular Formula: Al3Zr2
• Molecular Weight: 263.39 g/mol
• InChI: InChI=1S/3Al.2Zr
• InChI Key: ZSSTUKZXWYVKDD-UHFFFAOYSA-N
• Canonical SMILES: [Al].[Al].[Al].[Zr].[Zr]

Description

The compound with the identifier CID 78062227 is a chemical entity with significant interest in various scientific fields. This compound is known for its unique chemical structure and properties, which make it valuable for research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of CID 78062227 involves a series of chemical reactions that require specific reagents and conditions. The preparation method typically includes the dissolution of organic amine in a solvent, followed by the addition of dianhydride. The mixture is then stirred, dissolved, and reacted to form the desired compound .

Industrial Production Methods: In industrial settings, the production of this compound is scaled up using similar synthetic routes but with optimized reaction conditions to ensure high yield and purity. The process involves precise control of temperature, pressure, and reaction time to achieve the desired product.

Chemical Reactions Analysis

Types of Reactions: CID 78062227 undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s structure and properties for specific applications.

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to ensure the desired outcome.

Major Products: The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions may result in substituted analogs of the compound .

Scientific Research Applications

CID 78062227 has a wide range of applications in scientific research, including chemistry, biology, medicine, and industry. In chemistry, it is used as a reagent for various synthetic transformations. In biology, it serves as a tool for studying biochemical pathways and molecular interactions. In medicine, this compound is investigated for its potential therapeutic effects. In industry, it is utilized in the production of advanced materials and chemicals .

Mechanism of Action

The mechanism of action of CID 78062227 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to changes in cellular processes and biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to CID 78062227 include other chemical entities with related structures and properties. These compounds may share similar synthetic routes, chemical reactions, and applications.

Uniqueness: What sets this compound apart from similar compounds is its unique chemical structure and specific properties that make it particularly valuable for certain applications. Its distinct reactivity and interaction with molecular targets contribute to its uniqueness and importance in scientific research .

Conclusion

This compound is a compound of significant interest due to its unique chemical properties and wide range of applications. Its synthesis, chemical reactions, and mechanism of action make it a valuable tool in various scientific fields, including chemistry, biology, medicine, and industry. The comparison with similar compounds highlights its uniqueness and importance in research and industrial applications.